Cas no 1173022-95-1 (Creatinine-13C)

Creatinine-13C is a stable isotope-labeled analog of creatinine, where the carbon atom at a specific position is replaced by the 13C isotope. This compound is widely used as an internal standard in mass spectrometry-based assays, ensuring accurate quantification of creatinine in biological samples such as serum, urine, and plasma. The incorporation of 13C minimizes interference from endogenous creatinine, enhancing analytical precision and reproducibility. Its high chemical purity and isotopic enrichment make it suitable for research in clinical diagnostics, metabolomics, and pharmacokinetic studies. Creatinine-13C is particularly valuable for isotope dilution methods, providing reliable calibration and reducing matrix effects in complex samples.

Creatinine-13C structure

Product Name:Creatinine-13C

CAS No:1173022-95-1

MF:C₄H₇N₃O

MW:114.110534906387

CID:2602377

Update Time:2026-04-28

Creatinine-13C Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-methyl-4H-imidazol-5-one
- Creatinine-13C
- Inchi： 1S/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8)/i1+1
- InChI Key： DDRJAANPRJIHGJ-OUBTZVSYSA-N
- SMILES： O=C1C([H])([H])N([13C]([H])([H])[H])C(N([H])[H])=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 151
XLogP3: -1.8
Topological Polar Surface Area: 58.7

Creatinine-13C Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	488615-500MG	Creatinine-13C	1173022-95-1		500mg	¥12320.97	2023-12-05
1PlusChem	1P009N5Q-1mg	CREATININE-METHYL-13C1	1173022-95-1	99%	1mg	$391.00	2025-02-25
1PlusChem	1P009N5Q-5mg	CREATININE-METHYL-13C1	1173022-95-1	99%	5mg	$941.00	2025-02-25
A2B Chem LLC	AE49118-1mg	CREATININE-METHYL-13C1	1173022-95-1	99%	1mg	$355.00	2024-04-20
A2B Chem LLC	AE49118-5mg	CREATININE-METHYL-13C1	1173022-95-1	99%	5mg	$825.00	2024-04-20
Key Organics Ltd	MS-22743-1mg	Creatinine-13C	1173022-95-1	>97%	1mg	£536.70	2025-02-09